76-83-5

Chlorotriphenylmethane

In Stock

• CAS RN:
• 76-83-5

• Formula:
• C19H15CL

• InChI:
• InChI=1S/C19H15Cl/c20-19(16-10-4-1-5-11-16,17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H

• InChIKey:
• JBWKIWSBJXDJDT-UHFFFAOYSA-N

• Chlorotriphenylmethane is a biochemical.

2-Methyl-1,3-indandione

• CAS RN:
• 876-83-5

• Formula:
• C10H8O2

• InChI:
• InChI=1S/C10H8O2/c1-6-9(11)7-4-2-3-5-8(7)10(6)12/h2-6H,1H3

• InChIKey:
• VBTBCNRVYWGDPP-UHFFFAOYSA-N

• 2-Methyl-1,3-indandione is a useful research compound. Its molecular formula is C10H8O2 and its molecular weight is 160.17 g/mol. The purity is usually 95%.

Methyldichlorophosphine

Usually In Stock

• CAS RN:
• 676-83-5

• Formula:
• CH3Cl2P

• InChI:
• InChI=1S/CH3Cl2P/c1-4(2)3/h1H3

• InChIKey:
• CDPKWOKGVUHZFR-UHFFFAOYSA-N

• Methyl phosphonous dichloride appears as a colorless liquid with a pungent odor. Very toxic by inhalation. Denser than water.

2-(Benzo[d][1,3]dioxol-5-yl)-3-methylbutanoic acid

Usually In Stock

• CAS RN:
• 55776-83-5

• Formula:
• C12H14O4

• InChI:
• InChI=1S/C12H14O4/c1-7(2)11(12(13)14)8-3-4-9-10(5-8)16-6-15-9/h3-5,7,11H,6H2,1-2H3,(H,13,14)

• InChIKey:
• GENFBQHCLJFKAA-UHFFFAOYSA-N

• 2-(Benzo[d][1,3]dioxol-5-yl)-3-methylbutanoic acid is a useful research compound. Its molecular formula is C12H14O4 and its molecular weight is 222.24 g/mol. The purity is usually 95%.

3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride

In Stock

• CAS RN:
• 34576-83-5

• Formula:
• C9H3Cl2FOS

• InChI:
• InChI=1S/C9H3Cl2FOS/c10-7-5-2-1-4(12)3-6(5)14-8(7)9(11)13/h1-3H

• InChIKey:
• IUDFNLIAWHEYEZ-UHFFFAOYSA-N

• 3-Chloro-6-fluorobenzo[b]thiophene-2-carbonyl chloride is a useful research compound. Its molecular formula is C9H3Cl2FOS and its molecular weight is 249.09 g/mol. The purity is usually 95%.

2,4-Dichloro-8-methylquinazoline

In Stock

• CAS RN:
• 39576-83-5

• Formula:
• C9H6Cl2N2

• InChI:
• InChI=1S/C9H6Cl2N2/c1-5-3-2-4-6-7(5)12-9(11)13-8(6)10/h2-4H,1H3

• InChIKey:
• XCIWNFKPROTKHB-UHFFFAOYSA-N

• 2,4-Dichloro-8-methylquinazoline is a useful research compound. Its molecular formula is C9H6Cl2N2 and its molecular weight is 213.06 g/mol. The purity is usually 95%.

N-(4-Methylbenzyl)-2-propen-1-amine hydrochloride

In Stock

• CAS RN:
• 160676-83-5

• Formula:
• C11H16ClN

• InChI:
• InChI=1S/C11H15N.ClH/c1-3-8-12-9-11-6-4-10(2)5-7-11;/h3-7,12H,1,8-9H2,2H3;1H

• InChIKey:
• XLHPRNZWUFUVED-UHFFFAOYSA-N

• N-(4-Methylbenzyl)-2-propen-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.7 g/mol. The purity is usually 95%.

(8-Benzyloxy-imidazo[1,2-A]pyridin-2-YL)-acetic acid

Usually In Stock

• CAS RN:
• 885276-83-5

• Formula:
• C16H14N2O3

• InChI:
• InChI=1S/C16H14N2O3/c19-15(20)9-13-10-18-8-4-7-14(16(18)17-13)21-11-12-5-2-1-3-6-12/h1-8,10H,9,11H2,(H,19,20)

• InChIKey:
• RZKFRIOIPKRAQV-UHFFFAOYSA-N

• (8-Benzyloxy-imidazo[1,2-A]pyridin-2-YL)-acetic acid is a useful research compound. Its molecular formula is C16H14N2O3 and its molecular weight is 282.29 g/mol. The purity is usually 95%.

(E)-3-[3-[(4-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(2-methylphenyl)prop-2-enamide

Usually In Stock

• CAS RN:
• 380476-83-5

• Formula:
• C25H21ClN2O3

• InChI:
• InChI=1S/C25H21ClN2O3/c1-17-5-3-4-6-22(17)28-25(29)20(15-27)13-19-9-12-23(30-2)24(14-19)31-16-18-7-10-21(26)11-8-18/h3-14H,16H2,1-2H3,(H,28,29)/b20-13+

• InChIKey:
• BHQPQWHQEMATSD-UHFFFAOYSA-N

• (E)-3-[3-[(4-chlorophenyl)methoxy]-4-methoxyphenyl]-2-cyano-N-(2-methylphenyl)prop-2-enamide is a useful research compound. Its molecular formula is C25H21ClN2O3 and its molecular weight is 432.9. The purity is usually 95%.

6-amino-1,3-dimethyl-5-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)pyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 869076-83-5

• Formula:
• C17H21N5O5S

• InChI:
• InChI=1S/C17H21N5O5S/c1-19-15(18)14(16(24)20(2)17(19)25)28(26,27)21-7-10-6-11(9-21)12-4-3-5-13(23)22(12)8-10/h3-5,10-11H,6-9,18H2,1-2H3

• InChIKey:
• CWYMQDWUNHGBBU-UHFFFAOYSA-N

• 6-amino-1,3-dimethyl-5-((8-oxo-5,6-dihydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(2H,4H,8H)-yl)sulfonyl)pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C17H21N5O5S and its molecular weight is 407.45. The purity is usually 95%.

2,5-Dichloro-4'-pyrrolidinomethyl benzophenone

In Stock

• CAS RN:
• 898776-83-5

• Formula:
• C18H17Cl2NO

• InChI:
• InChI=1S/C18H17Cl2NO/c19-15-7-8-17(20)16(11-15)18(22)14-5-3-13(4-6-14)12-21-9-1-2-10-21/h3-8,11H,1-2,9-10,12H2

• InChIKey:
• FHUFVBWDHVGEOW-UHFFFAOYSA-N

• 2,5-Dichloro-4'-pyrrolidinomethyl benzophenone is a useful research compound. Its molecular formula is C18H17Cl2NO and its molecular weight is 334.2 g/mol. The purity is usually 95%.

Ethyl 2-[3,6-bis(ethylamino)-2,7-dimethyl-9H-xanthen-9-yl]benzoate

In Stock

• CAS RN:
• 217176-83-5

• Formula:
• C28H32N2O3

• InChI:
• InChI=1S/C28H32N2O3/c1-6-29-23-15-25-21(13-17(23)4)27(19-11-9-10-12-20(19)28(31)32-8-3)22-14-18(5)24(30-7-2)16-26(22)33-25/h9-16,27,29-30H,6-8H2,1-5H3

• InChIKey:
• BUJYUNAFKYHMAS-UHFFFAOYSA-N

• Ethyl 2-[3,6-bis(ethylamino)-2,7-dimethyl-9H-xanthen-9-yl]benzoate, also known as Ethyl 2-[3,6-bis(ethylamino)-2,7-dimethyl-9H-xanthen-9-yl]benzoate, is a useful research compound. Its molecular formula is C28H32N2O3 and its molecular weight is 444.6 g/mol. The purity is usually 95%.

2,5-Dibromo-4-fluoroiodobenzene

In Stock

• CAS RN:
• 1263376-83-5

• Formula:
• C6H2Br2FI

• InChI:
• InChI=1S/C6H2Br2FI/c7-3-2-6(10)4(8)1-5(3)9/h1-2H

• InChIKey:
• STDVMGOKTAGVKH-UHFFFAOYSA-N

• 2,5-Dibromo-4-fluoroiodobenzene is a useful research compound. Its molecular formula is C6H2Br2FI and its molecular weight is 379.79 g/mol. The purity is usually 95%.

4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid

In Stock

• CAS RN:
• 1378676-83-5

• Formula:
• C5H4Cl2N2O2

• InChI:
• InChI=1S/C5H4Cl2N2O2/c1-9-4(7)2(6)3(8-9)5(10)11/h1H3,(H,10,11)

• InChIKey:
• GPSNDVKYKNMGGU-UHFFFAOYSA-N

• 4,5-dichloro-1-methyl-1H-pyrazole-3-carboxylic acid is a useful research compound. Its molecular formula is C5H4Cl2N2O2 and its molecular weight is 195. The purity is usually 95%.

N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide

In Stock

• CAS RN:
• 1705976-83-5

• Formula:
• C14H18N4O3S

• InChI:
• InChI=1S/C14H18N4O3S/c19-22(20,14-2-1-5-15-9-14)17-13-8-16-18(11-13)10-12-3-6-21-7-4-12/h1-2,5,8-9,11-12,17H,3-4,6-7,10H2

• InChIKey:
• UUISUQDISXATBF-UHFFFAOYSA-N

• N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)pyridine-3-sulfonamide is a useful research compound. Its molecular formula is C14H18N4O3S and its molecular weight is 322.38. The purity is usually 95%.

N-((2,5-dimethylfuran-3-yl)methyl)-2-(thiophen-3-yl)acetamide

In Stock

• CAS RN:
• 1797076-83-5

• Formula:
• C13H15NO2S

• InChI:
• InChI=1S/C13H15NO2S/c1-9-5-12(10(2)16-9)7-14-13(15)6-11-3-4-17-8-11/h3-5,8H,6-7H2,1-2H3,(H,14,15)

• InChIKey:
• HKCQNQLZHWTPIF-UHFFFAOYSA-N

• N-((2,5-dimethylfuran-3-yl)methyl)-2-(thiophen-3-yl)acetamide is a useful research compound. Its molecular formula is C13H15NO2S and its molecular weight is 249.33. The purity is usually 95%.

2-(3-(Hydroxymethyl)pyrrolidin-3-yl)ethan-1-ol hydrochloride

In Stock

• CAS RN:
• 2219376-83-5

• Formula:
• C7H16ClNO2

• InChI:
• InChI=1S/C7H15NO2.ClH/c9-4-2-7(6-10)1-3-8-5-7;/h8-10H,1-6H2;1H

• InChIKey:
• ATKPEXXBPMCFGF-UHFFFAOYSA-N

• 2-(3-(Hydroxymethyl)pyrrolidin-3-yl)ethan-1-ol hydrochloride is a useful research compound. Its molecular formula is C7H16ClNO2 and its molecular weight is 181.66. The purity is usually 95%.

4-[(4-Methylpyrazol-1-yl)methyl]pyridine;dihydrochloride

Usually In Stock

• CAS RN:
• 2379976-83-5

• Formula:
• C10H13Cl2N3

• InChI:
• InChI=1S/C10H11N3.2ClH/c1-9-6-12-13(7-9)8-10-2-4-11-5-3-10;;/h2-7H,8H2,1H3;2*1H

• InChIKey:
• GUEMIDPJYPHOAF-UHFFFAOYSA-N

• 4-[(4-Methylpyrazol-1-yl)methyl]pyridine;dihydrochloride is a useful research compound. Its molecular formula is C10H13Cl2N3 and its molecular weight is 246.14. The purity is usually 95%.

1-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1,2,3,6-tetrahydropyridine

In Stock

• CAS RN:
• 1048976-83-5

• Formula:
• C18H26BNO2

• InChI:
• InChI=1S/C18H26BNO2/c1-17(2)18(3,4)22-19(21-17)16-10-12-20(13-11-16)14-15-8-6-5-7-9-15/h5-10H,11-14H2,1-4H3

• InChIKey:
• SBZWAVVCJBBNSM-UHFFFAOYSA-N

• 1-Benzyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C18H26BNO2 and its molecular weight is 299.2 g/mol. The purity is usually 95%.

Ethyl N-Cbz-morpholine-2-carboxylate

In Stock

• CAS RN:
• 1226776-83-5

• Formula:
• C15H19NO5

• InChI:
• InChI=1S/C15H19NO5/c1-2-19-14(17)13-10-16(8-9-20-13)15(18)21-11-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3

• InChIKey:
• QEIFMBIQRFZCCC-UHFFFAOYSA-N

• Ethyl N-Cbz-morpholine-2-carboxylate is a useful research compound. Its molecular formula is C15H19NO5 and its molecular weight is 293.319. The purity is usually 95%.

N-(4-Methylbenzyl)-2-propen-1-amine hydrochloride

• CAS RN:
• 160676-83-5; 86926-54-7

• Formula:
• C11H16ClN

• InChI:
• InChI=1S/C11H15N.ClH/c1-3-8-12-9-11-6-4-10(2)5-7-11;/h3-7,12H,1,8-9H2,2H3;1H

• InChIKey:
• XLHPRNZWUFUVED-UHFFFAOYSA-N

• N-(4-Methylbenzyl)-2-propen-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H16ClN and its molecular weight is 197.71. The purity is usually 95%.